1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride
Overview
Description
1-(7-Fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride, also known as 7-fluoro-2,3-dihydro-1H-inden-5-amine hydrochloride, is an important compound in the field of synthetic organic chemistry. It is a versatile building block for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is a key intermediate in the production of many drugs, such as the anti-cancer drug docetaxel, and is an important component of many drug formulations.
Scientific Research Applications
1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride has been used in a variety of scientific research studies. It has been used as a starting material for the synthesis of a variety of compounds, including the anti-cancer drug docetaxel. It has also been used in the synthesis of other drugs, such as the anti-inflammatory drug celecoxib, and the anti-depressant fluoxetine. It has also been used as a reagent in the synthesis of peptides and other organic compounds.
Mechanism of Action
1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride can reduce inflammation and pain.
Biochemical and Physiological Effects
1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and pain-reducing effects, it has also been found to have anti-oxidant, anti-bacterial, and anti-cancer properties. It has also been found to have neuroprotective effects and to be effective in the treatment of depression.
Advantages and Limitations for Lab Experiments
1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride is a useful compound for laboratory experiments due to its availability and low cost. It is also easy to handle and store, making it suitable for use in a variety of experiments. However, it is important to note that the compound can be toxic and should be handled with care.
Future Directions
The potential uses of 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride are vast and varied. It has been used in the synthesis of a variety of drugs, including the anti-cancer drug docetaxel, and is an important component of many drug formulations. It has also been studied for its anti-inflammatory, anti-oxidant, anti-bacterial, and anti-cancer properties. It has also been studied for its potential neuroprotective effects and its potential use in the treatment of depression. In the future, further research into the potential uses of this compound could lead to the development of new drugs and treatments for a variety of diseases and conditions.
Synthesis Methods
The synthesis of 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride can be achieved through a multi-step procedure. The first step involves the reaction of 4-fluorobenzaldehyde with ammonium chloride to form 4-fluoro-1-chloro-2-nitrobenzene. This intermediate is then reacted with ethylamine to form the desired product, 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride-dihydro-1H-inden-5-amine hydrochloride. This procedure can be scaled up for industrial production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride involves the reaction of 7-fluoro-2,3-dihydro-1H-indene with formaldehyde followed by reduction with sodium borohydride to yield 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanol. The methanol is then reacted with hydroxylamine hydrochloride to form the oxime, which is subsequently reduced with sodium borohydride to yield 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt of the compound.", "Starting Materials": ["7-fluoro-2,3-dihydro-1H-indene", "formaldehyde", "sodium borohydride", "hydroxylamine hydrochloride", "hydrochloric acid"], "Reaction": ["7-fluoro-2,3-dihydro-1H-indene + formaldehyde -> 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanol", "1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanol + hydroxylamine hydrochloride -> 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)oxime", "1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)oxime + sodium borohydride -> 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine", "1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine + hydrochloric acid -> 1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride"] } | |
CAS RN |
2763755-68-4 |
Product Name |
1-(7-fluoro-2,3-dihydro-1H-inden-5-yl)methanamine hydrochloride |
Molecular Formula |
C10H13ClFN |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
